Cas no 21764-42-1 (Sugiol, .δ.5-dehydro-)

Sugiol, .δ.5-dehydro- structure
Product name:Sugiol, .δ.5-dehydro-
Sugiol, .δ.5-dehydro- Chemical and Physical Properties
Names and Identifiers
-
- Sugiol, .δ.5-dehydro-
- (4aS)-6-Hydroxy-7-isopropyl-1,1,4a-trimethyl-2,3,4,4a-tetrahydro-1H-phenanthren-
- (4aS)-6-hydroxy-7-isopropyl-1,1,4a-trimethyl-2,3,4,4a-tetrahydro-1H-phenanthren-9-one
- (e)-2h-pyran-2-on
- (E)-4-methoxy-6-styryl-2H-pyran-2-one
- 12-Hydroxy-abieta-5,8,11,13-tetraen-7-on
- 5,6-Dehydrokavain
- 5,6-dehydrosugiol
- 7,8-DIHYDROKAWAIN
- DEHYDROKAWAIN
- demethoxyyangonin
- Desmethoxyyangonin
- DIHYDROKAWAIN
- MARINDININ
- NSC122422
- NSC-122422
- SUGIOL,5-DEHYDRO
- Sugiol, .DELTA.5-dehydro-
- 21764-42-1
- 5-Dehydrosugiol
-
- Inchi: InChI=1S/C20H26O2/c1-12(2)13-9-14-15(10-16(13)21)20(5)8-6-7-19(3,4)18(20)11-17(14)22/h9-12,21H,6-8H2,1-5H3
- InChI Key: HUMGJQLBBAYPNM-UHFFFAOYSA-N
- SMILES: CC(C)C1=C(C=C2C(=C1)C(=O)C=C3C2(CCCC3(C)C)C)O
Computed Properties
- Exact Mass: 298.19300
- Monoisotopic Mass: 298.193
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.1
- Boiling Point: 452.3°C at 760 mmHg
- Flash Point: 192.6°C
- Refractive Index: 1.573
- PSA: 37.30000
- LogP: 5.10610
Sugiol, .δ.5-dehydro- Related Literature
-
Youngae Jung,Yun Gyong Ahn,Ho Kyoung Kim,Byeong Cheol Moon,A Yeong Lee,Do Hyun Ryu Analyst, 2011,136, 4222-4231
-
Wen-Liang Gong,Fang Zhong,Matthew. P. Aldred,Qiang Fu,Tao Chen,De-Kang Huang,Yan Shen,Xian-Feng Qiao,Dongge Ma,Ming-Qiang Zhu RSC Adv., 2012,2, 10821-10828
-
3. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
-
L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
-
Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
21764-42-1 (Sugiol, .δ.5-dehydro-) Related Products
- 120278-22-0(9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS)-)
- 2418676-96-5(tert-butyl 5-azido-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate)
- 1489577-35-6(1-Pentyn-3-amine, 5-methoxy-)
- 14788-40-0(8-Hydroxy-2-methylquinoline-4-carboxylic acid)
- 2229647-84-9(3-(pent-1-en-1-yl)piperidine)
- 952747-27-2(tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate)
- 2308529-94-2(Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine)
- 1220030-42-1(2-Bromo-4-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride)
- 30802-26-7(ac-ala-ala-ome)
- 2034533-04-3(N-(4,4-difluorocyclohexyl)-5-(1,2-dithiolan-3-yl)pentanamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
